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Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Menthyl anthranilate, an ester of anthranilic acid, is a compound recognized for its repellent

properties, notably against birds.[1][2] Recent studies have indicated that anthranilate-based

compounds are also effective repellents against various insects, including mosquitoes, by

targeting the same olfactory receptors as DEET.[3][4] This document provides detailed

protocols for evaluating the efficacy of Menthyl anthranilate as a topical insect repellent. The

methodologies are based on established guidelines from the World Health Organization (WHO)

and the U.S. Environmental Protection Agency (EPA) for testing insect repellents.[5][6][7] The

primary objective is to determine the Complete Protection Time (CPT) and dose-response

relationship of Menthyl anthranilate formulations against medically important mosquito

species.

2.0 Key Experimental Protocols

Two primary assays are detailed: an in vitro olfactometer test for preliminary screening of

spatial repellency and the benchmark in vivo arm-in-cage test to determine complete protection

time on human skin.

Protocol 1: Y-Tube Olfactometer Bioassay for
Spatial Repellency
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2.1.1 Objective: To perform a preliminary assessment of the spatial repellency of volatile

Menthyl anthranilate by evaluating the behavioral response of mosquitoes in a controlled

choice test.[8]

2.1.2 Principle: A Y-tube olfactometer presents mosquitoes with a choice between two air

streams: one carrying the scent of the test compound (treatment) and another carrying only the

solvent (control).[8][9] The distribution of mosquitoes in the arms of the olfactometer indicates a

preference for or aversion to the test compound.[8]

2.1.3 Materials:

Y-Tube Olfactometer (WHO-standard design)[9]

Air pump, charcoal filter, and humidifier[9]

Flow meters

Test cages with 25-50 non-blood-fed female mosquitoes (e.g., Aedes aegypti, Anopheles

gambiae, Culex quinquefasciatus), 5-10 days old, starved for 12 hours.[10]

Menthyl anthranilate solutions (e.g., 0.1%, 1%, 5% in ethanol)

Control solution (ethanol)

Positive control: DEET (e.g., 1% in ethanol)

Filter paper discs

2.1.4 Procedure:

Setup: Assemble the Y-tube olfactometer. Connect the air pump to deliver purified,

humidified air at a constant rate (e.g., 1 L/min) through each arm.[9]

Acclimation: Place a cage with mosquitoes at the base of the Y-tube and allow them to

acclimate for 5 minutes.

Treatment Application: Apply a standardized amount (e.g., 50 µL) of the Menthyl
anthranilate solution to a filter paper disc and place it in the treatment arm's odor chamber.
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Place a filter paper disc treated with the solvent in the control arm.

Mosquito Release: Gently release the mosquitoes from the cage into the base of the

olfactometer.

Observation: Record the number of mosquitoes that move into each arm of the Y-tube after a

set period (e.g., 10 minutes). Mosquitoes remaining in the base are recorded as non-

responders.

Replication: Repeat the assay at least 5-10 times for each concentration. Rotate the

treatment and control arms between replicates to avoid positional bias.

Controls: Run tests with the positive control (DEET) and a blank control (solvent vs. solvent)

to ensure mosquito activity and system integrity.

2.1.5 Data Analysis: Calculate the Percent Repellency (PR) for each replicate using the

formula: PR (%) = [(Nc - Nt) / (Nc + Nt)] x 100 Where Nc is the number of mosquitoes in the

control arm and Nt is the number of mosquitoes in the treatment arm.

Protocol 2: In Vivo Arm-in-Cage Laboratory Assay
2.2.1 Objective: To determine the Complete Protection Time (CPT) of a topical Menthyl
anthranilate formulation against biting mosquitoes under laboratory conditions.[11][12]

2.2.2 Principle: The arm-in-cage test is a standard method where a volunteer's repellent-

treated forearm is exposed to a cage of host-seeking female mosquitoes.[13][14] The time from

application until the first confirmed bite is recorded as the CPT, which serves as a direct

measure of repellent efficacy.[11] This protocol must be reviewed and approved by an

Institutional Review Board (IRB).[14][15]

2.2.3 Materials:

Test cages (e.g., 40x40x40 cm) containing 200 host-seeking, non-blood-fed female

mosquitoes.[11][13]

Human volunteers (screened for allergies and skin sensitivities).

Menthyl anthranilate formulations (e.g., 5%, 10%, 20% in an ethanol/lotion base).
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Negative Control: Vehicle/solvent only.

Positive Control: 20% DEET in the same vehicle.[10]

Micropipette or syringe for precise application.

Protective gloves with a defined exposure window (e.g., 3x5 cm).

2.2.4 Procedure:

Subject Preparation: Volunteers should avoid using any scented products for 24 hours prior

to the test. A defined area of the forearm is marked for application.

Repellent Application: Apply a standardized dose (e.g., 1.0 mL) of the test formulation evenly

over the marked skin area. The rest of the arm is protected by a glove.[16]

Initial Exposure: Thirty minutes after application, the volunteer inserts their treated forearm

into the mosquito cage for a 3-minute exposure period.[13]

Observation: During the exposure, the volunteer and an observer watch for mosquito

landings and bites. The primary endpoint is the first confirmed bite (one bite followed by a

second within 30 minutes).[11] Some protocols may use the first landing as a more

conservative endpoint.[11][15]

Subsequent Exposures: If no confirmed bites occur, the arm is withdrawn. The exposure is

repeated every 30 minutes until the test is terminated.[13]

Termination: The test for a given volunteer is terminated upon the first confirmed bite or after

a maximum duration (e.g., 8 hours) without a bite.[11]

Replication: The procedure is repeated with multiple volunteers (a minimum of 5-10 is

recommended for product registration purposes) for each formulation and control.[11]

3.0 Data Presentation and Analysis

All quantitative data should be summarized in tables for clear interpretation and comparison.

Table 1: Y-Tube Olfactometer Repellency Data for Menthyl Anthranilate
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Treatment
Concentration

Mean No. in
Control Arm
(Nc)

Mean No. in
Treatment Arm
(Nt)

Mean Percent
Repellency
(PR %)

Standard
Deviation

Negative Control

(Solvent)
12.5 12.3 0.8% ± 2.1

1% Menthyl

Anthranilate
18.2 6.8 45.6% ± 5.5

5% Menthyl

Anthranilate
20.1 4.9 60.8% ± 4.9

1% DEET

(Positive Control)
19.5 5.5 56.0% ± 6.2

Table 2: Arm-in-Cage Complete Protection Time (CPT) Data

Treatment
Formulation

N
(Volunteers)

Mean CPT
(Hours)

Standard
Deviation

Min CPT
(Hours)

Max CPT
(Hours)

Vehicle

Control
10 0.1 ± 0.05 0.0 0.2

5% Menthyl

Anthranilate
10 2.5 ± 0.8 1.5 4.0

10% Menthyl

Anthranilate
10 4.2 ± 1.1 3.0 6.5

20% Menthyl

Anthranilate
10 6.8 ± 1.5 5.0 >8.0

20% DEET

(Positive

Control)

10 7.5 ± 1.2 6.0 >8.0

4.0 Visualizations: Workflows and Mechanisms
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Diagrams created using DOT language provide a clear visual representation of the

experimental processes and proposed mechanisms.
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Insert Arm into Cage
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Yes

Wait 30 min

No
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Caption: Experimental workflow for the in vivo arm-in-cage assay.
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Proposed Repellent Signaling Pathway
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Caption: Proposed signaling pathway for Menthyl anthranilate repellency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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